Methyl (E)-4-[4-(3-benzyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidin-1-yl]-4-oxobut-2-enoate

• IUPAC Name: methyl (E)-4-[4-(3-benzyl-1,2,4-oxadiazol-5-yl)-4-methoxypiperidin-1-yl]-4-oxobut-2-enoate
• InChI: InChI=1S/C20H23N3O5/c1-26-18(25)9-8-17(24)23-12-10-20(27-2,11-13-23)19-21-16(22-28-19)14-15-6-4-3-5-7-15/h3-9H,10-14H2,1-2H3/b9-8+
• InChI Key: JZMUTCZCVWONFM-CMDGGOBGSA-N
• Canonical SMILES: COC(=O)C=CC(=O)N1CCC(CC1)(C2=NC(=NO2)CC3=CC=CC=C3)OC
• Isomeric SMILES: COC(=O)/C=C/C(=O)N1CCC(CC1)(C2=NC(=NO2)CC3=CC=CC=C3)OC
• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical And Chemical Properties Analysis

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